Cas no 1260609-67-3 (2-(3S)-piperidin-3-ylacetic acid)
2-(3S)-piperidin-3-ylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[(3S)-piperidin-3-yl]acetic acid
- (S)-2-(PIPERIDIN-3-YL)ACETIC ACID
- 3-Piperidineacetic acid, (3S)-
- (S)-PIPERIDIN-3-YL-ACETIC ACID
- 2-(3S)-piperidin-3-ylacetic acid
-
- MDL: MFCD13190258
- Inchi: 1S/C7H13NO2/c9-7(10)4-6-2-1-3-8-5-6/h6,8H,1-5H2,(H,9,10)/t6-/m0/s1
- InChI Key: WKXRHAACRPUBIC-LURJTMIESA-N
- SMILES: OC(C[C@H]1CNCCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 125
- XLogP3: -2.2
- Topological Polar Surface Area: 49.3
2-(3S)-piperidin-3-ylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1130209-100mg |
(S)-Piperidin-3-yl-acetic acid |
1260609-67-3 | 95% | 100mg |
$340 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130209-250mg |
(S)-Piperidin-3-yl-acetic acid |
1260609-67-3 | 95% | 250mg |
$555 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130209-500mg |
(S)-Piperidin-3-yl-acetic acid |
1260609-67-3 | 95% | 500mg |
$780 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130209-1g |
(S)-Piperidin-3-yl-acetic acid |
1260609-67-3 | 95% | 1g |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130209-5g |
(S)-Piperidin-3-yl-acetic acid |
1260609-67-3 | 95% | 5g |
$4475 | 2024-07-28 | |
| Enamine | EN300-257526-0.05g |
2-[(3S)-piperidin-3-yl]acetic acid |
1260609-67-3 | 95% | 0.05g |
$507.0 | 2024-06-18 | |
| Enamine | EN300-257526-0.1g |
2-[(3S)-piperidin-3-yl]acetic acid |
1260609-67-3 | 95% | 0.1g |
$531.0 | 2024-06-18 | |
| Enamine | EN300-257526-0.25g |
2-[(3S)-piperidin-3-yl]acetic acid |
1260609-67-3 | 95% | 0.25g |
$555.0 | 2024-06-18 | |
| Enamine | EN300-257526-0.5g |
2-[(3S)-piperidin-3-yl]acetic acid |
1260609-67-3 | 95% | 0.5g |
$580.0 | 2024-06-18 | |
| Enamine | EN300-257526-1.0g |
2-[(3S)-piperidin-3-yl]acetic acid |
1260609-67-3 | 95% | 1.0g |
$604.0 | 2024-06-18 |
2-(3S)-piperidin-3-ylacetic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 2-(3S)-piperidin-3-ylacetic acid
2-(3S)-Piperidin-3-ylacetic Acid: A Comprehensive Overview
2-(3S)-Piperidin-3-ylacetic acid is a structurally unique compound with the CAS number 1260609-67-3, known for its potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is a derivative of piperidine, a six-membered cyclic amine, with an acetic acid group attached at the 3-position of the piperidine ring. The stereochemistry at the 3-position, denoted by the (S) configuration, plays a crucial role in determining its pharmacological properties and biological activity.
The synthesis of 2-(3S)-Piperidin-3-ylacetic acid involves a series of well-established organic chemistry techniques, including nucleophilic substitution and stereo-selective reactions. Recent advancements in asymmetric synthesis have enabled the production of this compound with high enantiomeric purity, which is essential for its use in drug development. Researchers have explored various catalysts and reaction conditions to optimize the yield and stereochemical outcome of this synthesis, making it more efficient and scalable for industrial applications.
One of the most promising applications of 2-(3S)-Piperidin-3-ylacetic acid lies in its potential as a chiral building block in medicinal chemistry. Its rigid structure and chiral center make it an ideal candidate for constructing complex molecules with specific stereochemical requirements. Recent studies have highlighted its role in the development of novel therapeutic agents targeting various diseases, including neurodegenerative disorders and cancer.
In terms of pharmacology, 2-(3S)-Piperidin-3-ylacetic acid has shown significant bioactivity in preclinical models. For instance, it has been reported to exhibit potent inhibitory effects on certain enzymes associated with inflammation and oxidative stress. These findings suggest that this compound could serve as a lead molecule for developing anti-inflammatory and antioxidant therapies.
Moreover, the compound has been investigated for its potential as a modulator of ion channels and receptors, which are critical targets in drug discovery. Recent research has demonstrated its ability to interact with voltage-gated sodium channels, making it a potential candidate for treating conditions such as epilepsy and chronic pain.
The development of 2-(3S)-Piperidin-3-ylacetic acid into a therapeutic agent has also been supported by advanced computational modeling techniques. Molecular docking studies have provided insights into its binding interactions with target proteins, aiding in the design of more potent analogs with improved pharmacokinetic properties.
In conclusion, 2-(3S)-Piperidin-3-ylacetic acid, with CAS number 1260609-67-3, represents a versatile compound with significant potential in drug discovery and development. Its unique structure, stereochemical properties, and promising bioactivity make it a valuable asset in the arsenal of medicinal chemists and pharmacologists. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing novel therapeutic strategies for various diseases.
1260609-67-3 (2-(3S)-piperidin-3-ylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)